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Compound of Interest

Compound Name:
TRIS(TRIMETHYLSILOXY)ANTIM

ONY

CAS No.: 194033-87-9

Cat. No.: B071154

Get Quote

Product: Tris(trimethylsiloxy)antimony Chemical Formula: Sb(OSi(CH3)3)3 CAS Number:

194033-87-9 (Note: Distinct from Tris(trimethylsilyl)antimony, CAS 7029-27-8) Support Level:

Tier 3 (Senior Application Scientist)

Core Technical Directive: The "Siloxy" Distinction
User Query:I found multiple CAS numbers. Which compound am I actually handling, and why

does it matter?

Scientist Response: It is critical to distinguish between Tris(trimethylsiloxy)antimony (Sb-O-

Si bonds) and Tris(trimethylsilyl)antimony (Sb-Si bonds). You are handling the siloxy derivative

(CAS 194033-87-9).

The Structural Vulnerability: The molecule consists of an antimony center bonded to three

trimethylsiloxy groups via oxygen bridges. While the Si-O bond is thermodynamically stable,

the Sb-O bond is highly susceptible to nucleophilic attack by water (hydrolysis) and

alcoholysis.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b071154#bc-rfq
https://www.benchchem.com/product/b071154/docs?utm_src=pdf-body#technical-support-center-tris-trimethylsiloxy-antimony-handling-guide
https://www.benchchem.com/product/b071154/docs?utm_src=pdf-body#technical-support-center-tris-trimethylsiloxy-antimony-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Consequence: Upon contact with ambient moisture, the Sb-O bond cleaves, releasing

trimethylsilanol (volatile, flammable) and forming insoluble antimony oxides (white

precipitate). This reaction is irreversible.

Technical Specifications Table

Property Value Critical Note

Physical State Liquid / Low-melting solid Straw-colored to colorless.[1]

Hydrolytic Sensitivity Extreme
Reacts instantly with

atmospheric moisture.

Flash Point < 60°C (Estimated)

Treat as flammable liquid;

pyrophoric potential in high

surface area states.

By-products Trimethylsilanol, Sb₂O₃
Silanol vapors are flammable

and irritating.

Storage Class Air/Moisture Sensitive Store under Argon or Nitrogen.

Storage & Intake Protocols
User Query:We just received a shipment. How should we store the ampoules/bubblers to

prevent degradation before use?

Scientist Response: Proper storage is a passive defense system against hydrolysis. Do not rely

on the shipping packaging for long-term storage.

Immediate Inspection: Check for white particulates suspended in the liquid. This indicates

seal failure during transit.

The "Double-Barrier" Rule:

Primary: The original sealed ampoule or stainless steel bubbler.

Secondary: Store the primary container inside a secondary containment vessel (e.g., a

sealed aluminum can or heavy-walled jar) packed with active desiccant (molecular sieves
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or Drierite).

Temperature Control: Store at 2°C to 8°C. Cold storage reduces the rate of thermal

decomposition and lowers the vapor pressure, minimizing the risk of seal failure.

Light Protection: Antimony complexes can be photosensitive. Ensure the secondary

container is opaque.

Handling & Transfer Methodologies
User Query:I need to transfer the precursor to a CVD/ALD canister. Can I use a syringe in a

fume hood?

Scientist Response: Absolutely not. A standard fume hood does not provide an inert

atmosphere. Even brief exposure to air (ppm levels of H₂O) will nucleate oxide formation,

clogging your ALD valves later. You must use a Glovebox or Schlenk Line technique.

Protocol A: Glovebox Transfer (Recommended)
Atmosphere: Argon or Nitrogen (< 0.5 ppm O₂ and H₂O).

Vessel Prep: All receiving vessels must be oven-dried (150°C for >4 hours) and brought into

the glovebox while hot or under vacuum.

The "Headspace" Check: Before opening the bottle, ensure the glovebox pressure is neutral.

Open slowly to equilibrate pressure; volatile silanols may have pressurized the bottle during

storage.

Protocol B: Schlenk Line Transfer (Cannula Method)
If a glovebox is unavailable, use a positive-pressure cannula transfer.

Manifold Setup: Ensure the Schlenk line is cycling dry Argon and high vacuum (< 10⁻³

mbar).

Purge Cycles: Flame-dry the cannula and receiving flask under vacuum. Cycle

Argon/Vacuum 3 times.
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Pressure Gradient: Maintain a slightly higher positive pressure in the source flask than the

receiving flask to drive the liquid flow.

Visualization: Inert Gas Transfer Workflow
The following diagram illustrates the critical decision points and flow for transferring this air-

sensitive material.
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Figure 1: Decision logic for selecting the appropriate transfer protocol based on equipment

availability, ensuring anaerobic conditions.

Troubleshooting & FAQs
User Query:My liquid has turned cloudy/milky. Can I filter it and still use it?

Scientist Response: No. Cloudiness indicates the formation of Antimony(III) oxide (Sb₂O₃)

particles due to hydrolysis.

The Risk: Even if you filter the visible solids, the solution now contains dissolved hydrolysis

byproducts (silanols) and the stoichiometry of the precursor is compromised.

The Fix: Discard the material. Using it in CVD/ALD will result in particle deposition, rough

films, and precursor line clogging.

User Query:I smell a distinct, sharp medicinal odor when opening the storage box.

Scientist Response: This is the scent of Trimethylsilanol.

Diagnosis: The primary container seal has failed, allowing moisture ingress and releasing

silanol vapor.

Action: Move the container to a fume hood immediately. The presence of silanol implies the

antimony precursor is degrading. Do not use for critical experiments.

User Query:There is significant pressure buildup in the ampoule.

Scientist Response:

Cause: Thermal expansion or partial decomposition releasing volatile siloxanes/silanols.

Remedy: Cool the ampoule to 0°C before opening. Open strictly in a glovebox or fume hood

to vent the pressure safely away from the operator.

Visualization: Material Integrity Logic
Use this logic tree to determine if your precursor is safe to use.
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Figure 2: Material integrity assessment workflow. Any precipitate (cloudiness) is grounds for

immediate disposal.

Emergency & Disposal
User Query:We had a spill in the glovebox. How do we clean it?

Scientist Response:

Do NOT use water. Water will cause a violent reaction, releasing heat and fumes inside the

confined space.

Containment: Cover the spill with an inert absorbent (Vermiculite or dry sand).

Neutralization: Once absorbed, sweep into a waste container. Only outside the glovebox, in

a fume hood, can the material be slowly quenched with dilute alcohol (isopropanol) followed

by water to complete the hydrolysis before chemical waste disposal.

PPE: Wear safety glasses, chemical-resistant gloves (Nitrile/Neoprene), and a lab coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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